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Compound of Interest

Compound Name: Diphenyl carbonate

Cat. No.: B091730 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides direct, procedural guidance for the use of

Diphenyl carbonate, covering essential personal protective equipment (PPE), operational

plans, and disposal protocols.

Hazard Identification and Key Data
Diphenyl carbonate is a combustible, white crystalline powder that poses several hazards. It

is harmful if swallowed, inhaled, or comes into contact with the skin.[1] The dust can form

explosive mixtures in the air, and the compound is very toxic to aquatic life with long-lasting

effects.[1][2]

For quick reference, the following table summarizes key quantitative safety data for Diphenyl
carbonate.
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Metric Value Reference

Oral LD50 (Rat) 1500 mg/kg [1]

Dermal LD50 (Rabbit) 2000 mg/kg [1]

Flash Point 168 °C / 334.4 °F [3][4]

Autoignition Temperature 620 °C / 1148 °F [3][4]

Melting Point 79-82 °C [5]

Boiling Point 301-302 °C [5]

Operational Plan: From Preparation to Disposal
Following a systematic operational plan is crucial for minimizing risks. The workflow below

outlines the necessary steps for safely managing Diphenyl carbonate in a laboratory setting.
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Workflow for Handling Diphenyl Carbonate

1. Preparation

2. Handling & Use

3. Post-Handling

4. Storage & Disposal

5. Emergency Response

Risk Assessment

Don Appropriate PPE

Use in Ventilated Area
(e.g., Fume Hood)

Avoid Dust Generation

Keep Away from
Oxidizing Agents

Decontaminate Work Area

Collect Waste in Labeled,
Approved Containers

Doff PPE Correctly

Wash Hands Thoroughly

Store in Sealed Container
in a Cool, Dry Place

Dispose as Hazardous Waste

Spill Fire Exposure

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b091730?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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